4-butoxy-N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)benzamide
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Overview
Description
4-butoxy-N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)benzamide, also known as BMTB, is a compound that has gained significant attention in the scientific community due to its potential therapeutic applications. BMTB belongs to the family of benzamides and is known to have a wide range of biochemical and physiological effects.
Scientific Research Applications
- Application : Researchers utilize it to prepare drug candidates containing hindered amine motifs, which can impact drug stability, bioavailability, and interactions with biological targets .
- Application : Recent research reports catalytic protodeboronation of alkyl boronic esters using a radical approach. This method allows for formal anti-Markovnikov alkene hydromethylation, a transformation previously unknown. The sequence was applied to methoxy-protected (−)-Δ8-THC and cholesterol, demonstrating its utility in complex molecule synthesis .
- Application : The protocol developed for protodeboronation enables the hydromethylation of alkenes, providing a novel synthetic route to valuable compounds. This application expands the toolbox for organic chemists working on alkene functionalization .
- Application : Researchers have used the protodeboronation strategy to achieve the formal total synthesis of δ-®-coniceine and indolizidine 209B, both of which have interesting biological activities. This demonstrates the compound’s relevance in complex molecule synthesis .
- Application : The stable pinacol boronic ester moiety in this compound allows for diverse transformations, including oxidations, aminations, halogenations, and C–C bond formations. Researchers leverage these transformations in synthetic sequences to access structurally complex molecules .
- Application : Researchers may explore the interactions of this compound with biological targets, potentially identifying new pathways or therapeutic applications. Its unique structure could lead to insights in chemical biology and drug discovery.
Organic Synthesis and Medicinal Chemistry
Catalytic Protodeboronation
Hydromethylation of Alkenes
Total Synthesis of Natural Products
Functional Group Transformations
Chemical Biology and Target Identification
Mechanism of Action
Target of Action
Similar compounds have been used in organic synthesis and medicinal chemistry , suggesting that this compound might also interact with biological targets.
Mode of Action
It’s worth noting that similar compounds have been used in catalytic protodeboronation of pinacol boronic esters utilizing a radical approach .
Biochemical Pathways
Related compounds have been involved in suzuki-miyaura cross-coupling reactions , which could suggest potential biochemical interactions.
properties
IUPAC Name |
4-butoxy-N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H25NO3S/c1-4-5-12-23-16-9-7-15(8-10-16)19(21)20-13-17(22-3)18-11-6-14(2)24-18/h6-11,17H,4-5,12-13H2,1-3H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JRWWFVIFXBKYMS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC1=CC=C(C=C1)C(=O)NCC(C2=CC=C(S2)C)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H25NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Butoxy-N-[2-methoxy-2-(5-methylthiophen-2-YL)ethyl]benzamide |
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